Cas no 959314-36-4 (ethyl 1-(4-nitrophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 1-(4-nitrophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• CAS No: 959314-36-4
• MF: C₁₁H₁₀N₄O₅
• MW: 278.220901966095
• CID: 2112367
• Update Time: 2023-11-18

ethyl 1-(4-nitrophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,?5-?dihydro-?1-?(4-?nitrophenyl)?-?5-?oxo-1H-?1,?2,?4-?Triazole-?3-?carboxylic acid? ethyl ester
• Ethyl 1-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(4-nitrophenyl)-5-oxo-4H-1,2,4-triazole-3-carboxylate
• ethyl 5-hydroxy-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate
• Ethyl 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4 -triazole-3-carboxylate
• 5-hydroxy-1-(4-nitrophenyl)-1H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• 1-(p-Nitrophenyl)-5-oxo-Delta-1,2,4-triazoline-3-carboxylic acid, ethyl ester
• ethyl 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1
• CID 135483990
• ethyl 1-(4-nitrophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• 1-(4-nitro-phenyl)-5-oxo-2,5-dihydro-1H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• 1H-1,2,4-Triazole-3-carboxylicacid,2,5-dihydro-1-(4-nitrophenyl)-5-oxo-,ethylester

• MDL： MFCD09877887
• Inchi： 1S/C11H10N4O5/c1-2-20-10(16)9-12-11(17)14(13-9)7-3-5-8(6-4-7)15(18)19/h3-6H,2H2,1H3,(H,12,13,17)
• InChI Key： QECIUJJOADZZFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN(C(N1)=O)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 450
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Melting Point: 235 °C
• pka: 4.61±0.20(Predicted)